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Compound of Interest

Compound Name:
O-Phenylhydroxylamine

hydrochloride

Cat. No.: B1366627 Get Quote

Technical Support Center: O-Phenylhydroxylamine
Hydrochloride
Welcome to the technical support guide for O-Phenylhydroxylamine hydrochloride (CAS No.

6092-80-4). This document is intended for researchers, scientists, and professionals in drug

development. It provides in-depth guidance on safe handling, storage, and troubleshooting for

experiments involving this compound. The information herein is synthesized from authoritative

safety data sheets and established laboratory protocols to ensure scientific integrity and

promote a culture of safety.

Section 1: Core Safety and Hazard Overview
O-Phenylhydroxylamine hydrochloride is a chemical that requires careful handling due to its

toxicological profile.[1][2] Understanding its hazards is the first step in ensuring laboratory

safety.

1.1 Hazard Identification and Classification

This compound is classified as acutely toxic if swallowed and causes skin and serious eye

irritation.[1][2][3] It may also cause respiratory irritation.[1]
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Hazard
Classification

GHS Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 3 Danger
H301: Toxic if

swallowed[4][5]

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation[1][6]

Serious Eye

Damage/Irritation
Category 2 Warning

H319: Causes serious

eye irritation[1][6]

Specific target organ

toxicity — single

exposure

Category 3 Warning

H335: May cause

respiratory irritation[1]

[6]

1.2 Physicochemical Properties

A foundational understanding of the compound's properties is crucial for predicting its behavior

under various experimental conditions.

Property Value

Molecular Formula C₆H₈ClNO[7]

Molecular Weight 145.59 g/mol [1][7]

Appearance White to yellow powder[8]

Melting Point ~132 °C (decomposes)[7][8][9]

Stability
Stable under recommended storage conditions,

but is hygroscopic.[1]

Section 2: Handling and Experimental Protocols
Adherence to strict protocols is non-negotiable when working with O-Phenylhydroxylamine
hydrochloride. The causality behind these steps is rooted in mitigating exposure risks and

maintaining the compound's integrity.
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2.1 Personal Protective Equipment (PPE)

The selection of appropriate PPE is your primary defense against exposure.

Eye Protection: Chemical safety goggles are mandatory. In situations with a higher risk of

splashing, a face shield should also be worn.

Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene. Always

inspect gloves for any signs of degradation or puncture before use and dispose of them

properly after handling the compound.

Body Protection: A lab coat is required. For larger quantities or when there's a significant risk

of spillage, a chemical-resistant apron is recommended.

Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid

inhalation of dust.[1] If a fume hood is not available, a NIOSH-approved respirator with

appropriate cartridges for organic vapors and particulates is necessary.

2.2 Step-by-Step Weighing and Solution Preparation Protocol

This protocol is designed to minimize dust generation and prevent contamination.

Preparation: Designate a specific area within the chemical fume hood for weighing. Ensure

the analytical balance is clean and certified.

Tare the Weighing Vessel: Place a clean, dry weighing boat or paper on the balance and tare

it.

Dispensing the Compound: Slowly and carefully dispense the O-Phenylhydroxylamine
hydrochloride powder onto the weighing vessel. Avoid any sudden movements that could

create dust. Use a spatula dedicated to this chemical.

Dissolution: If preparing a solution, add the solvent to your reaction vessel first. Then,

carefully transfer the weighed powder into the solvent. This prevents the powder from

becoming airborne. Use a magnetic stirrer set to a low speed to aid dissolution without

splashing.
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Cleaning: Immediately after use, decontaminate the spatula and weighing area. Dispose of

any contaminated materials, such as weighing paper and gloves, in a designated hazardous

waste container.

Section 3: Troubleshooting and FAQs
This section addresses common issues encountered during experimentation, providing logical

solutions grounded in the compound's chemical nature.

Q1: My compound has turned brown. Is it still usable?

A1: O-Phenylhydroxylamine hydrochloride can degrade over time, especially if exposed to

air, light, or moisture.[1] A color change from white/yellow to brown often indicates oxidation or

decomposition. While slight discoloration might not significantly impact some robust reactions,

it is a sign of impurity. For sensitive applications, such as in drug development or quantitative

analysis, using a fresh, properly stored batch is strongly recommended to ensure the reliability

and reproducibility of your results.

Q2: I'm observing poor solubility of the compound in my chosen solvent.

A2: First, verify the recommended solvents for O-Phenylhydroxylamine hydrochloride. While

solubility data can be limited, its hydrochloride salt form suggests better solubility in polar protic

solvents. If you are still facing issues:

Gently Warm the Solution: A slight increase in temperature can enhance solubility. However,

be cautious as the compound is unstable to heating and can decompose.[10]

Sonication: Using an ultrasonic bath can help break down agglomerates and improve

dissolution.

pH Adjustment: The solubility of amine salts can be pH-dependent. A slight adjustment of the

pH might improve solubility, but this must be compatible with your experimental conditions.

Q3: My reaction is not proceeding as expected. Could the O-Phenylhydroxylamine
hydrochloride be the issue?

A3: If you suspect the reagent is the problem, consider the following:
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Purity Check: As mentioned, degradation is a possibility. If you have access to analytical

techniques like NMR or HPLC, you can check the purity of your starting material.

Incompatibility: O-Phenylhydroxylamine hydrochloride is incompatible with strong

oxidizing agents, strong acids, and strong bases.[1] Ensure that other reagents in your

reaction mixture do not fall into these categories, as this could lead to decomposition of the

starting material or unwanted side reactions.

Reaction Conditions: This compound can be sensitive. For instance, in the presence of

strong acids, it can undergo rearrangement.[10] Review your reaction setup to ensure it is

appropriate for this class of compound.

Section 4: Emergency Response and Spill
Management
Preparedness is key to handling any unforeseen incidents safely.

4.1 Spill Response Workflow

The following diagram outlines the decision-making process for handling a spill.
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Spill Occurs

Assess Spill Size
Is it a minor spill?

Minor Spill Procedure

Yes

Major Spill Procedure

No

Don appropriate PPE
(gloves, goggles, respirator).

Evacuate the area.
Alert others.

Notify EH&S and
Emergency Services.

Procedure Complete

Contain the spill with
inert absorbent material.

Carefully collect the absorbed
material into a hazardous

waste container.

Decontaminate the area
with a suitable cleaning agent.

Dispose of all contaminated
materials as hazardous waste.

Click to download full resolution via product page

Caption: Decision workflow for O-Phenylhydroxylamine hydrochloride spills.
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4.2 First Aid Measures

Immediate and appropriate first aid is critical in case of exposure.[1][4]

Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Immediately

call a POISON CENTER or doctor.[4]

Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.

Seek immediate medical attention.[1][4]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with

plenty of soap and water for at least 15 minutes.[1][4] Seek medical attention if irritation

persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Get medical attention immediately.[1][4]

Section 5: Storage and Disposal
Proper storage is essential for maintaining the compound's stability and preventing accidents.

5.1 Storage Conditions

Store in a tightly closed container in a dry and well-ventilated place.[1]

The recommended storage temperature is 2-8°C.[8][9]

Keep the container in a locked storage area accessible only to authorized personnel.[1][4]

Due to its hygroscopic nature, protect it from moisture.[1]

5.2 Disposal

Dispose of O-Phenylhydroxylamine hydrochloride and its containers in accordance with

local, state, and federal regulations.[1]

Do not mix with other waste. Handle uncleaned containers as you would the product itself.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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